Cas no 143502-51-6 (Yibeissine)

Yibeissine structure
Yibeissine structure
Product Name:Yibeissine
CAS No:143502-51-6
MF:C27H41NO4
MW:443.618748426437
CID:903527
PubChem ID:3083381
Update Time:2024-11-04

Yibeissine Chemical and Physical Properties

Names and Identifiers

    • yibeissine
    • (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11R,11aS,11bR)-3,11-dihydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,6,6a,6b,7,8,11,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]py
    • (3beta,5alpha,11beta,22S,23R)-3,11-dihydroxy-5,6-dihydro-17,23-epoxyveratraman-6-one
    • Veratraman-6(5H)-one, 17,23-epoxy-3,11-dihydroxy-, (3beta,5alpha,11beta,23beta)-
    • 3,11-Dihydroxy-5,6-dihydro-17,23-epoxyveratraman-6-one
    • AKOS040763650
    • 143502-51-6
    • CS-0082919
    • MS-27995
    • DTXSID70931918
    • 1ST179511
    • HY-121631
    • (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11R,11aS,11bR)-3,11-dihydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,6,6a,6b,7,8,11,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-5-one
    • G17909
    • (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11R,11aS,11bR)-3,11-dihydroxy-3',6',10,11b-tetramethyl-1,2,3,3'a,4,4',4a,5',6,6',6a,6b,7,7',7'a,8,11,11a-octadecahydro-3'H-spiro[cyclohexa[a]fluorene-9,2'-furo[3,2-b]pyridin]-5-one
    • DA-68768
    • Yibeissine
    • Inchi: 1S/C27H41NO4/c1-13-9-21-24(28-12-13)15(3)27(32-21)8-6-17-18-11-20(30)19-10-16(29)5-7-26(19,4)23(18)25(31)22(17)14(27)2/h13,15-19,21,23-25,28-29,31H,5-12H2,1-4H3/t13-,15+,16-,17-,18-,19+,21+,23+,24-,25-,26-,27-/m0/s1
    • InChI Key: NURPXYQPDMVKOY-RUKZUWONSA-N
    • SMILES: O1[C@@H]2C[C@H](C)CN[C@H]2[C@@H](C)[C@]21CC[C@@H]1C(=C2C)[C@@H]([C@@H]2[C@@]3(C)CC[C@@H](C[C@@H]3C(C[C@H]21)=O)O)O

Computed Properties

  • Exact Mass: 443.30355879 g/mol
  • Monoisotopic Mass: 443.30355879 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 443.6
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.8

Experimental Properties

  • Density: 1.22
  • Boiling Point: 611.6°Cat760mmHg
  • Flash Point: 323.7°C
  • Refractive Index: 1.59
  • PSA: 78.79000
  • LogP: 3.56040

Yibeissine Pricemore >>

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